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Introduction

The reducibility of taconite pellets is a critical parameter in blast furnace ironmaking, dictating
the efficiency of the reduction process and influencing overall furnace productivity and fuel
consumption. It provides a relative measure of the ease and extent to which oxygen can be
removed from the iron ore pellets under conditions simulating those in a blast furnace.[1][2][3]
This document outlines the standardized laboratory protocols for determining the reducibility of
taconite pellets, primarily based on the methodologies described in ISO 4695 and ISO 7215.
[1][4][5][6] These protocols are essential for quality control, process optimization, and research
and development in the iron and steel industry.

Key Reducibility Indices
Two primary indices are used to characterize the reducibility of taconite pellets:

o Rate of Reduction Index (ISO 4695): This index evaluates the rate at which oxygen is
removed from the pellets under isothermal conditions.[1][2][3] The test involves reducing a
sample in a fixed bed at 950°C using a reducing gas mixture of carbon monoxide (CO) and
nitrogen (N2).[2] The rate of reduction is calculated based on the time taken to achieve a
specific degree of reduction.[2]

o Final Degree of Reduction Index (ISO 7215): This index determines the extent of oxygen
removal after a specified reduction time under programmed heating and gas composition
conditions, mimicking the environment within a blast furnace.[4][5][7][8]
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Factors Influencing Reducibility

The reducibility of taconite pellets is influenced by a combination of physical and chemical
properties, including:

o Pellet Chemistry: The presence of fluxes such as limestone and dolomite can enhance
reducibility.[9]

o Physical Properties: Porosity, particle size, and specific surface area play a significant role in

gas diffusion and reaction kinetics.

e Reduction Conditions: Temperature and the composition of the reducing gas are critical
operational parameters that affect the reduction rate.[9]

Experimental Protocols

Protocol 1: Determination of the Rate of Reduction Index (Based on ISO 4695)

1. Objective: To determine the rate of reduction of taconite pellets under isothermal conditions.

2. Apparatus:

¢ Reduction tube furnace with a programmable temperature controller.
e Gas supply and control system for CO and Na.

e Weighing device with a sensitivity of 0.1 g.

» Test sieves for sample preparation.

3. Sample Preparation:

o Arepresentative sample of taconite pellets is sieved to a size fraction of 10.0 mm to 12.5
mm.

e The sieved sample is dried at 105°C + 5°C to a constant mass.

o Atest portion of approximately 500 g is obtained by riffling.
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4. Procedure:
e Place the test portion in the reduction tube.
e Heat the sample to 950°C + 10°C in a flowing nitrogen atmosphere (50 L/min).

e Once the temperature stabilizes, introduce the reducing gas mixture (40% CO, 60% Nz) at a
flow rate of 50 L/min.

o Record the mass of the test portion at 3-minute intervals for the first 15 minutes, and then at
10-minute intervals.[2]

o Continue the test until a degree of reduction of 65% is achieved.[2]
e Cool the reduced sample to below 100°C in a nitrogen atmosphere before removal.

5. Calculation of Results: The degree of reduction (R) at time 't' is calculated using the following
formula:

R (%) = [(mo - m1) / (Mo - m2)] x 100

Where:

e mo is the initial mass of the test portion.

e ma1 is the mass of the test portion at time 't'.

e mz is the theoretical mass of the fully reduced test portion.

The rate of reduction index is then determined from the reduction curve (degree of reduction

vs. time).
Protocol 2: Determination of the Final Degree of Reduction Index (Based on ISO 7215)

1. Objective: To determine the final degree of reduction of taconite pellets under conditions
simulating a blast furnace.

2. Apparatus:
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e Reduction furnace with programmable temperature and gas flow controllers.
¢ Gas supply and control system for CO, COz, Hz, and Na.

e Weighing device with a sensitivity of 0.1 g.

3. Sample Preparation:

e Follow the same sample preparation procedure as in Protocol 1.

4. Procedure:

o Place the test portion in the reduction tube.

o Commence heating and gas flow according to a pre-defined program that simulates the
conditions in a blast furnace shaft (temperature and gas composition change over time).

o The test is typically run for a fixed duration (e.g., 3 hours).

 After the reduction period, cool the sample in a nitrogen atmosphere.

e Weigh the final reduced sample.

5. Calculation of Results: The final degree of reduction (R_f) is calculated as follows:
R_f (%) = [(m_initial - m_final) / (Oxygen mass in the initial sample)] x 100

Data Presentation

The following table provides illustrative data on the influence of temperature and reducing gas
composition on the reducibility of taconite pellets.
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Final Degree

Temperature Reducing Gas Reduction .
Pellet Type o ) ] of Reduction
(°C) Composition Time (min)
(%)
Standard 40% CO, 60%
] 900 180 65
Taconite N2
_ 40% CO, 60%
Fluxed Taconite 900 N 180 75
2
Standard 40% CO, 60%
) 1000 180 78
Taconite N2
) 40% CO, 60%
Fluxed Taconite 1000 N 180 88
2
Standard 30% CO, 10%
) 900 180 72
Taconite Hz, 60% N2
) 30% CO, 10%
Fluxed Taconite 900 180 82

Hz2, 60% N2

Mandatory Visualization
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Caption: Experimental workflow for determining taconite pellet reducibility.
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Caption: Factors influencing taconite pellet reducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Determining
Taconite Pellet Reducibility]. BenchChem, [2025]. [Online PDF]. Available at:
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taconite-pellet-reducibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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